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Compound of Interest

Compound Name: Benzene, 1-cyclobutyl-4-methyl-
CAS No.: 6921-47-7
Cat. No.: B3279389

Get Quote

Effective waste management is entirely dependent on a compound's physicochemical profile.
The physical properties of 1-cyclobutyl-4-methylbenzene dictate its behavior in waste streams,
directly influencing containment strategies and ruling out agueous disposal methods[1][2].

7

\

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3279389#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/57155575
https://www.molaid.com/MS_17131976
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3279389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Operational Implication

Unique identifier required for
CAS Number 6921-47-7 accurate waste manifests and

tracking[1].

Utilized for mass-balance
Molecular Weight 146.23 g/mol calculations in waste

generation tracking[1].

Highly lipophilic; strictly
prohibits aqueous drain

LogP (Octanol/Water) ~3.7 ) ]
disposal due to severe aquatic

toxicity risks[1][2].

Low volatility at room
N ) temperature, but requires high-
Boiling Point ~278.9 °C o )
temperature incineration for

complete destruction[2].

Denser than water; will form
) the bottom organic layer if
Density 1.104 g/cm? _ . _
inadvertently mixed in aqueous

biphasic waste[2].

Section 2: Regulatory Classification & RCRA
Profiling

Under the Resource Conservation and Recovery Act (RCRA), the cradle-to-grave management
of chemical waste is strictly enforced to prevent environmental contamination[3]. While 1-
cyclobutyl-4-methylbenzene is not explicitly listed as a P- or U-listed commercial chemical
product, waste streams containing this solvent typically exhibit characteristics of hazardous
waste (such as ignitability or toxicity)[4].

Consequently, it must be managed under RCRA Subtitle C regulations[3]. Facilities generating
this waste cannot dispose of it in standard municipal solid waste or wastewater systems; it
must be routed to an EPA-permitted Treatment, Storage, and Disposal Facility (TSDF) for
thermal destruction[5].
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Section 3: Step-by-Step Operational Disposal
Protocol

To ensure regulatory compliance and minimize disposal costs, laboratories must implement the
following self-validating waste management protocol:

o Phase Segregation: Isolate 1-cyclobutyl-4-methylbenzene from all aqueous and halogenated

waste streams.

o Causality: Mixing non-halogenated alkylbenzenes with halogenated solvents significantly
increases incineration costs and introduces the risk of generating toxic dioxins during
combustion. Furthermore, its high LogP (3.7) ensures it will not misce with agueous waste,
leading to complex biphasic separation issues if improperly mixed[1][2].

e Primary Containment: Transfer the waste into High-Density Polyethylene (HDPE) or
Polytetrafluoroethylene (PTFE) carboys.

o Causality: Alkylbenzenes act as organic solvents that can permeate, swell, or degrade
standard low-density plastics over time. HDPE and PTFE provide the necessary chemical
resistance for long-term accumulation.

 RCRA-Compliant Labeling: Affix a standardized hazardous waste label immediately upon the
first drop of waste entering the container. The label must explicitly state "Hazardous Waste -
Non-Halogenated Organic Solvent" and include the exact accumulation start date[4].

o Satellite Accumulation Area (SAA) Management: Store the container in a designated SAA at

or near the point of generation.

o Causality: RCRA allows generators to accumulate up to 55 gallons of hazardous waste in
an SAA without triggering stricter central storage facility requirements, provided the
container remains closed at all times except when actively adding waste[3].

¢ Final Destruction: Manifest the waste to an EPA-licensed TSDF for high-temperature

incineration[5].
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Waste Generation:

1-cyclobutyl-4-methylbenzene
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Organic Layer
Segregate as Non-Halogenated
Organic Waste
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Transport
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Click to download full resolution via product page

Workflow for the segregation and RCRA-compliant disposal of 1-cyclobutyl-4-methylbenzene.

Section 4: Spill Response & The Solvent-
Contaminated Wipes Exclusion

In the event of a localized spill, rapid containment is necessary. Laboratories can optimize their
response and significantly reduce hazardous waste volumes by leveraging the EPA’'s Solvent-
Contaminated Wipes exclusion (40 CFR 261.4)[6].
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Decontamination Workflow:

e Source Control & Absorption: Immediately apply inert absorbent pads or solvent-compatible
wipes to the spill to halt spreading.

» Application of the EPA Exclusion: Under the RCRA exclusion, wipes contaminated with
solvents like 1-cyclobutyl-4-methylbenzene can be excluded from the definition of
solid/hazardous waste if managed under strict conditions[6].

» Containment: Place the used wipes into a non-leaking, closed container.

o Causality: Volatilization must be prevented to maintain the exclusion status, prevent fire
hazards, and ensure laboratory air quality.

 Verification of No Free Liquids: Ensure the wipes do not contain free-flowing liquid. Any free
liquid must be decanted and managed as standard hazardous waste[6].

e Labeling & Time Limits: Label the container precisely as "Excluded Solvent-Contaminated
Wipes." The container must be sent for laundering or disposal via a regulated combustion
facility within 180 days of the accumulation start date[6].

Chemical Spill:

1-cyclobutyl-4-methylbenzene

Absorb with Inert Material
(e.g., Sorbent Wipes)

Apply EPA Wipes Exclusion?
(40 CFR 261.4)

Launder/Reuse \ Discard

Store <180 Days in Closed Container Dispose via RCRA
(No Free Liquids) Combustion Facility
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Spill response logic utilizing the EPA solvent-contaminated wipes exclusion pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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